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Compound of Interest

Compound Name: 1-Chlorophthalazine

Cat. No.: B019308

Technical Guide to the Physical Properties of 1-
Chlorophthalazine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
Chlorophthalazine, a key intermediate in pharmaceutical synthesis. The document outlines its
melting and boiling points, details the experimental methodologies for their determination, and
presents a logical workflow from its synthesis to its application in drug discovery.

Core Physical Properties

1-Chlorophthalazine is a solid at room temperature, typically appearing as a pale yellow to
yellow crystalline powder.[1] Its solubility profile indicates it is insoluble in water but soluble in
organic solvents such as dichloromethane, ethanol, and methanol.[2]

Quantitative Data Summary

The physical properties of 1-Chlorophthalazine are summarized in the table below. It is
important to note that while the melting point is well-defined, the boiling point is often a
predicted value and may vary between sources.
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Physical Property Value Source
Melting Point 108-116 °C [1]
109-112 °C [3]

Boiling Point 364.3 £ 15.0 °C (Predicted) [3]
414.5 °C at 760 mmHg [4]

Molecular Formula CsHsCIN2 [5]
Molecular Weight 164.59 g/mol [5]
Appearance Pale yellow to yellow crystals o

or powder

Insoluble in water; Soluble in
Solubility dichloromethane, ethanol, [2]

methanol

Experimental Protocols

Precise determination of physical properties is critical for the identification and purity
assessment of chemical compounds. The following sections describe standard laboratory
protocols for measuring the melting and boiling points of solid organic compounds like 1-
Chlorophthalazine.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from the solid to the liquid
phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. The
melting point can be determined using a melting point apparatus, such as a Mel-Temp or a
Thiele tube.

Methodology using a Melting Point Apparatus:

o Sample Preparation: A small amount of the dry, finely powdered 1-Chlorophthalazine is
packed into a capillary tube, sealed at one end, to a height of 2-3 mm.
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o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus. A thermometer is positioned to accurately measure the temperature of the block.

e Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the
expected melting point. The heating rate is then reduced to 1-2 °C per minute to ensure
thermal equilibrium.

o Observation: The temperature at which the first drop of liquid appears (the beginning of
melting) and the temperature at which the entire sample becomes a clear liquid (the
completion of melting) are recorded. This range is reported as the melting point.

Boiling Point Determination

The boiling point of a substance is the temperature at which its vapor pressure equals the
pressure of the gas above it. As 1-Chlorophthalazine is a solid at room temperature, its boiling
point is significantly higher and often determined under reduced pressure to prevent
decomposition. The values reported are often predictions from computational models.
However, an experimental determination for a high-boiling solid that is stable at its boiling point
can be performed using the following method.

Methodology using a Thiele Tube:

Sample Preparation: A small amount of 1-Chlorophthalazine is placed in a small test tube
(fusion tube).

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the fusion
tube containing the sample.

o Apparatus Setup: The fusion tube is attached to a thermometer and immersed in a Thiele
tube containing a high-boiling liquid (e.g., mineral oil or silicone oil). The Thiele tube's design
ensures uniform heating.

e Heating: The Thiele tube is heated gently. As the temperature rises, air trapped in the
capillary tube will slowly bubble out.

o Observation: The heating is continued until a steady stream of bubbles emerges from the
capillary tube. The heat is then removed. The temperature at which the bubbling stops and
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the liquid just begins to enter the capillary tube is recorded as the boiling point.

Synthesis and Application Workflow

1-Chlorophthalazine is a valuable building block in synthetic organic chemistry, particularly in
the development of novel pharmaceutical agents. Its primary role is as a reactive intermediate
that can be readily modified to produce a variety of phthalazine derivatives. The following
diagram illustrates the logical workflow from the synthesis of 1-Chlorophthalazine to its

application in drug discovery and development.
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Caption: Workflow of 1-Chlorophthalazine in Drug Discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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